1-(3-Chloro-2-methylprop-2-en-1-yl)cyclohexane-1-carbaldehyde

• Molecular Formula: C11H17ClO
• Molecular Weight: 200.70 g/mol
• IUPAC Name: 1-[(E)-3-chloro-2-methylprop-2-enyl]cyclohexane-1-carbaldehyde
• InChI: InChI=1S/C11H17ClO/c1-10(8-12)7-11(9-13)5-3-2-4-6-11/h8-9H,2-7H2,1H3/b10-8+
• InChI Key: YHYWTISGHLWDIQ-CSKARUKUSA-N
• Isomeric SMILES: C/C(=C\Cl)/CC1(CCCCC1)C=O
• Canonical SMILES: CC(=CCl)CC1(CCCCC1)C=O

Description

1-(3-Chloro-2-methylprop-2-en-1-yl)cyclohexane-1-carbaldehyde is a cyclohexane derivative featuring a carbaldehyde functional group at the 1-position and a 3-chloro-2-methylpropenyl substituent. The chlorine atom and methyl group on the propenyl chain likely influence its electronic properties, solubility, and reactivity compared to non-halogenated analogs.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-(3-Chloro-2-methylprop-2-en-1-yl)cyclohexane-1-carbaldehyde typically involves the reaction of cyclohexane derivatives with chloro-methylpropene under controlled conditions. One common method involves the use of cyclohexanone as a starting material, which undergoes a series of reactions including halogenation and subsequent aldehyde formation.

Industrial Production Methods: Industrial production of this compound may involve large-scale halogenation processes followed by controlled oxidation reactions. The use of catalysts and specific reaction conditions, such as temperature and pressure, are optimized to maximize yield and purity.

Chemical Reactions Analysis

Types of Reactions: 1-(3-Chloro-2-methylprop-2-en-1-yl)cyclohexane-1-carbaldehyde can undergo various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to form carboxylic acids.

Reduction: The aldehyde can be reduced to form alcohols.

Substitution: The chloro group can be substituted with other nucleophiles.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are typically used.

Substitution: Nucleophiles like sodium hydroxide (NaOH) or ammonia (NH3) can be used for substitution reactions.

Major Products:

Oxidation: Carboxylic acids.

Reduction: Alcohols.

Substitution: Various substituted cyclohexane derivatives.

Scientific Research Applications

1-(3-Chloro-2-methylprop-2-en-1-yl)cyclohexane-1-carbaldehyde has several applications in scientific research:

Chemistry: Used as an intermediate in organic synthesis for the preparation of more complex molecules.

Medicine: Investigated for its potential use in the synthesis of pharmaceutical compounds.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-(3-Chloro-2-methylprop-2-en-1-yl)cyclohexane-1-carbaldehyde involves its reactivity due to the presence of both an aldehyde and a chloro-methylpropene group. The aldehyde group can participate in nucleophilic addition reactions, while the chloro group can undergo nucleophilic substitution. These reactions are facilitated by the molecular structure, which allows for specific interactions with various reagents and catalysts.

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Effects on Physical and Spectral Properties

Table 1: Key Properties of 1-(3-Chloro-2-methylprop-2-en-1-yl)cyclohexane-1-carbaldehyde and Analogs

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	$^{13}\text{C}$ NMR δ (Carbonyl Carbon)
1-(3-Chloro-2-methylprop-2-en-1-yl)cyclohexane-1-carbaldehyde (Target)	C${11}$H${15}$ClO	198.69	3-Chloro-2-methylpropenyl	Inferred: ~205–210
1-(4-Chlorophenyl)cyclohexane-1-carbaldehyde	C${13}$H${15}$ClO	222.71	4-Chlorophenyl	201.9
1-(2-Methylprop-2-en-1-yl)cyclohexane-1-carbaldehyde	C${11}$H${18}$O	166.26	2-Methylpropenyl	Not reported
1-(3-Chloro-2-methylprop-2-en-1-yl)-2-methylcyclopentane-1-carbaldehyde	C${11}$H${17}$ClO	200.71	3-Chloro-2-methylpropenyl, cyclopentane	Not reported
1-(Methoxymethyl)cyclohexane-1-carbaldehyde	C${9}$H${16}$O$_2$	156.22	Methoxymethyl	Not reported

Key Observations :

• Chlorine Impact: The target compound and its 4-chlorophenyl analog (δ = 201.9) exhibit downfield-shifted carbonyl carbons compared to non-chlorinated derivatives, reflecting electron-withdrawing effects stabilizing the aldehyde .
• Ring Size: The cyclopentane analog has a slightly lower molecular weight (200.71 vs.
• Substituent Diversity : Methoxymethyl and phenylbutynyl substituents introduce distinct electronic profiles, with methoxy groups increasing polarity and aryl groups enhancing π-π interactions.

Stability and Functionalization

• Synthetic Yields : Phenyl-substituted analogs (e.g., 1-(4-chlorophenyl)cyclohexane-1-carbaldehyde) are synthesized in high yields (85%) using mild eluents (2% EtOAc/hexane), suggesting efficient protocols for aromatic derivatives .

Biological Activity

1-(3-Chloro-2-methylprop-2-en-1-yl)cyclohexane-1-carbaldehyde is a compound of interest due to its unique structural features, which include both an aldehyde and a chloroalkene moiety. These functional groups suggest potential biological activities, particularly in the realms of medicinal chemistry and organic synthesis. This article explores the biological activity of this compound, including its synthesis, mechanisms of action, and relevant research findings.

The compound has the following chemical characteristics:

Property	Value
Molecular Formula	C₁₁H₁₇ClO
Molecular Weight	200.70 g/mol
IUPAC Name	1-[(E)-3-chloro-2-methylprop-2-enyl]cyclohexane-1-carbaldehyde
InChI Key	YHYWTISGHLWDIQ-CSKARUKUSA-N

Synthetic Routes

The synthesis of 1-(3-Chloro-2-methylprop-2-en-1-yl)cyclohexane-1-carbaldehyde typically involves the reaction of cyclohexanone with chloro-methylpropene. This process can include halogenation and subsequent oxidation reactions to form the desired aldehyde. Industrial production often employs optimized conditions to maximize yield and purity, utilizing catalysts and specific temperature and pressure settings.

The biological activity of this compound is largely attributed to its reactivity profile:

• Nucleophilic Addition : The aldehyde group can participate in nucleophilic addition reactions, making it a potential target for various biological nucleophiles.
• Nucleophilic Substitution : The chloro group allows for substitution reactions, which can lead to the formation of diverse derivatives with potentially enhanced biological properties.

These mechanisms suggest that the compound could interact with biological molecules, influencing cellular processes.

Biological Activity

Research into the biological activity of 1-(3-Chloro-2-methylprop-2-en-1-yl)cyclohexane-1-carbaldehyde is limited but promising. Preliminary studies indicate potential applications in cancer therapy, as compounds with similar structures have shown cytotoxic effects against various cancer cell lines. For instance, compounds containing aldehyde functionalities are often evaluated for their ability to induce apoptosis in cancer cells .

Case Studies

While specific studies on this compound are scarce, related compounds have been investigated for their anticancer properties:

• Anticancer Activity : A study on a related copper(II) complex demonstrated significant cytotoxic effects against human cancer cell lines (HeLa and BxPC-3), indicating that structural analogs may also exhibit similar activities .

  Cell Line	IC50 (μM)
  HeLa	10.0
  BxPC-3	3.7

• Toxicological Studies : Research into the toxicity profiles of structurally similar compounds suggests that careful evaluation is necessary to avoid adverse effects on normal cells while targeting cancer cells effectively .